Cas no 314298-22-1 (Methyl 5-bromo-4-fluoro-2-methoxybenzoate)

• Product Name: Methyl 5-bromo-4-fluoro-2-methoxybenzoate
• CAS No: 314298-22-1
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• MDL: MFCD16036943
• CID: 1033087
• PubChem ID: 22093493
• Update Time: 2025-06-12

Methyl 5-bromo-4-fluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-fluoro-2-methoxybenzoate
• MFCD16036943
• 314298-22-1
• FCNDTIGRBPWKJB-UHFFFAOYSA-N
• SY261008
• SCHEMBL5464579
• CS-0102008
• CS-16646
• AKOS016010985
• Methyl5-bromo-4-fluoro-2-methoxybenzoate
• A858293
• 5-bromo-4-fluoro-2-methoxy-benzoic acid methyl ester
• DTXSID80622380
• DA-32352

• MDL： MFCD16036943
• Inchi： 1S/C9H8BrFO3/c1-13-8-4-7(11)6(10)3-5(8)9(12)14-2/h3-4H,1-2H3
• InChI Key： FCNDTIGRBPWKJB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)OC)C=1)OC)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 5-bromo-4-fluoro-2-methoxybenzoate

Recent Advances in the Application of Methyl 5-bromo-4-fluoro-2-methoxybenzoate (CAS: 314298-22-1) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-4-fluoro-2-methoxybenzoate (CAS: 314298-22-1) is a fluorinated aromatic ester derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating protein-protein interactions and enzyme activities, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 5-bromo-4-fluoro-2-methoxybenzoate as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce strategic halogen and methoxy substitutions that significantly enhanced binding affinity and selectivity. Molecular docking studies revealed that derivatives containing this scaffold exhibited improved interactions with the BTK active site, with IC50 values in the low nanomolar range.

In parallel research, scientists have explored the compound's potential in radiopharmaceutical applications. The presence of both bromine and fluorine atoms offers unique opportunities for isotopic labeling, with ¹⁸F-labeled derivatives showing promise as PET imaging agents for oncology targets. A recent patent application (WO2023056789) describes methods for incorporating Methyl 5-bromo-4-fluoro-2-methoxybenzoate into tracer molecules for tumor imaging, highlighting its stability and favorable pharmacokinetic properties.

The synthetic versatility of 314298-22-1 has been further demonstrated in materials science applications. Researchers at several institutions have reported its use in creating liquid crystal materials with enhanced thermal stability and electro-optical properties. These findings, published in Advanced Materials (2024), suggest potential applications in display technologies and optical devices, expanding the compound's utility beyond traditional pharmaceutical applications.

Recent safety and toxicity profiling studies have provided important insights into the compound's pharmacological characteristics. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable metabolic stability and low cytotoxicity at therapeutic concentrations, though researchers note the need for careful consideration of potential bioaccumulation due to the bromine substituent. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking forward, the unique structural features of Methyl 5-bromo-4-fluoro-2-methoxybenzoate continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and as a warhead in covalent inhibitor design. The compound's ability to serve as a platform for diverse chemical modifications ensures its ongoing relevance in medicinal chemistry and chemical biology research.